Cas no 1704063-45-5 ((2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid)

• Product Name: (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid
• CAS No: 1704063-45-5
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• MDL: MFCD22566398
• CID: 4703226
• PubChem ID: 91758838
• Update Time: 2025-10-30

(2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(4-methylpiperidin-1-yl)pyridin-4-yl)boronic acid
• AM88425
• (2-(4-methylpiperidin-1-yl)pyridin-4-yl)boronicacid
• Boronic acid, B-[2-(4-methyl-1-piperidinyl)-4-pyridinyl]-
• starbld0017318
• DTXSID901196681
• I12339
• 1704063-45-5
• [2-(4-methylpiperidin-1-yl)pyridin-4-yl]boronic acid
• (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid

• MDL： MFCD22566398
• Inchi： 1S/C11H17BN2O2/c1-9-3-6-14(7-4-9)11-8-10(12(15)16)2-5-13-11/h2,5,8-9,15-16H,3-4,6-7H2,1H3
• InChI Key： KEIYKJCXQNMUGX-UHFFFAOYSA-N
• SMILES： OB(C1C=CN=C(C=1)N1CCC(C)CC1)O

Computed Properties

• Exact Mass: 220.1383080g/mol
• Monoisotopic Mass: 220.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6

Additional information on (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid

Introduction to (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic Acid (CAS No. 1704063-45-5)

(2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1704063-45-5, is a key intermediate in the synthesis of various bioactive molecules and advanced materials. Its unique structural features, including a boronic acid functional group and a piperidine ring, make it a versatile building block for medicinal chemistry applications.

The boronic acid moiety in (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid is particularly noteworthy due to its ability to participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The presence of the 4-methylpiperidine substituent enhances the compound's stability and reactivity, making it an attractive candidate for further chemical modifications.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for their potential therapeutic applications. Studies have demonstrated that boronic acids can serve as effective inhibitors of various enzymes and receptors, making them valuable tools in drug discovery. For instance, (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid has been investigated for its role in the synthesis of small-molecule inhibitors targeting diseases such as cancer and inflammation.

One of the most compelling aspects of (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid is its utility in the development of targeted therapies. The compound's ability to undergo selective coupling reactions allows for the precise construction of biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). This selectivity is crucial for designing drugs that can interact specifically with biological targets while minimizing off-target effects.

Advances in computational chemistry have further enhanced the understanding of how (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid interacts with biological systems. Molecular modeling studies have revealed that the compound can form stable complexes with specific proteins and enzymes, providing insights into its potential pharmacological activity. These insights are invaluable for rational drug design and for optimizing the properties of lead compounds.

The pharmaceutical industry has also explored the use of (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid in the development of next-generation materials. For example, boron-containing polymers derived from this compound have shown promise as advanced materials for drug delivery systems. These polymers can be engineered to release therapeutic agents in a controlled manner, improving treatment efficacy and reducing side effects.

In conclusion, (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid (CAS No. 1704063-45-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural properties and reactivity make it an indispensable tool for developing innovative therapeutics and materials. As research continues to uncover new applications for this compound, its importance in the chemical and biomedical fields is likely to grow even further.